2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95%

• IUPAC Name: 5-[3-(trifluoromethoxy)phenyl]-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H7F3N2O2/c12-11(13,14)18-9-3-1-2-7(4-9)8-5-15-10(17)16-6-8/h1-6H,(H,15,16,17)
• InChI Key: IZXGOBCKTWWALF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=CNC(=O)N=C2
• Molecular Formula: C11H7F3N2O2
• DSSTOX Substance ID: DTXSID40686867
• Molecular Weight: 256.18 g/mol
• CAS RN: 1111108-51-0

Description

2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% (2H-5-TFMP) is an organic compound that has been used in a variety of scientific research applications. It has been used to study the effects of various biochemical and physiological processes.

Mechanism of Action

2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% is believed to act by binding to specific receptors in the body. These receptors are then activated, causing a cascade of biochemical and physiological effects. For example, it has been shown to activate the transcription factor NF-κB, which is involved in the regulation of genes related to inflammation and immunity. It has also been shown to activate the enzyme c-Jun N-terminal kinase, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to activate the transcription factor NF-κB, which is involved in the regulation of genes related to inflammation and immunity. It has also been shown to activate the enzyme c-Jun N-terminal kinase, which is involved in the regulation of cell growth and differentiation. Additionally, it has been shown to modulate the activity of various enzymes involved in metabolism, such as phosphatidylinositol 3-kinase and glycogen synthase kinase-3.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively stable. Additionally, it is non-toxic and has low environmental impact. However, it also has some limitations. For example, it is not very soluble in water and is not very stable in acidic conditions.

Future Directions

There are several potential future directions for research involving 2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95%. It could be used to study the effects of various environmental toxins on the body. It could also be used to study the effects of hormones on cell growth and differentiation, as well as the effects of drugs on the nervous system. Additionally, it could be used to study the effects of various drugs on the immune system, as well as the effects of various drugs on the cardiovascular system. Finally, it could be used to study the effects of various drugs on the development of cancer.

Synthesis Methods

2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% is synthesized through a two-step process that involves the reaction of 5-amino-2-hydroxypyrimidine with 3-trifluoromethoxybenzaldehyde. First, the 5-amino-2-hydroxypyrimidine is reacted with 3-trifluoromethoxybenzaldehyde in the presence of a strong base such as sodium hydroxide. This reaction produces a Schiff base intermediate which is then reduced to 2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% using a reducing agent such as sodium borohydride.

Scientific Research Applications

2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyrimidine, 95% has been used in a variety of scientific research applications. It has been used in the study of the effects of various biochemical and physiological processes. For example, it has been used to study the effects of hormones on cell growth and differentiation, as well as the effects of drugs on the nervous system. It has also been used to study the effects of various environmental toxins on the body.